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Compound of Interest

Compound Name: Methyl acetyl-L-cysteinate

Cat. No.: B1277627

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of N-acetyl-L-cysteine methyl
ester, a derivative of the widely studied N-acetyl-L-cysteine (NAC). This document details its
physicochemical properties, synthesis, and mechanism of action, with a focus on its
applications in research and drug development. Experimental protocols and relevant signaling
pathways are also presented to facilitate its use in a laboratory setting.

Physicochemical Properties

N-acetyl-L-cysteine methyl ester is the methyl ester derivative of N-acetyl-L-cysteine. The
esterification of the carboxyl group increases its lipophilicity, which is suggested to enhance its
cell permeability compared to its parent compound, NAC.[1][2][3]

Quantitative Data Summary

Below is a table summarizing the key quantitative data for N-acetyl-L-cysteine methyl ester
and, for comparison, its parent compound N-acetyl-L-cysteine.
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N-acetyl-L-cysteine methyl

Property N-acetyl-L-cysteine (NAC)
ester

Molecular Weight 177.22 g/mol [4][5][6][7] 163.19 g/mol [8][9]

Molecular Formula C6H11NO3S[5][6][7] C5HINO3S[8][9]

CAS Number 7652-46-2[4][6][7] 616-91-1[8][9]

Melting Point 77-81 °C[6] 106-108 °C[8]

- Chloroform (Sparingly), Soluble in water, ethanol,

Solubility )

Methanol (Slightly)[10] methanol, DMSOI[8]

) o [0]20/D —-24.0+3°, ¢ = 1% in
Optical Activity thanol[6]
methano

White to faint yellow powder or

Appearance White crystalline powder
crystals[6]

pKa 9.52 (thiol group)[8]

LogP -0.6[8]

Synthesis and Purification

The synthesis of N-acetyl-L-cysteine methyl ester is typically achieved through the esterification
of N-acetyl-L-cysteine. Several methods have been reported, with the most common involving
the use of methanol in the presence of an acid catalyst.

Experimental Protocol: Synthesis via Acid-Catalyzed
Esterification

This protocol describes a common method for the synthesis of N-acetyl-L-cysteine methyl
ester.[5][6]

Materials:
¢ N-acetyl-L-cysteine

e Dry Methanol
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e Concentrated Sulfuric Acid (H2S0a4)

o Ethyl Acetate

e Saturated Sodium Bicarbonate (NaHCOs3) solution
e Anhydrous Sodium Sulfate (NazSOa)

e Round-bottom flask

e Magnetic stirrer and stir bar

e Dropping funnel

» Rotary evaporator

e Separatory funnel

o Standard glassware for extraction and filtration
Procedure:

o Suspend N-acetyl-L-cysteine in dry methanol in a round-bottom flask under a nitrogen
atmosphere.

 Stir the suspension vigorously for 15 minutes at room temperature.

» Slowly add a catalytic amount of concentrated sulfuric acid dropwise to the stirring
suspension.

» Allow the reaction to stir at room temperature for 22-24 hours.
 After the reaction is complete, add water to the mixture.
» Remove the methanol and water under reduced pressure using a rotary evaporator.

 Dilute the resulting residue with ethyl acetate and transfer to a separatory funnel.
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» Wash the organic layer with a saturated aqueous sodium bicarbonate solution to neutralize
any remaining acid.

o Separate the organic layer and extract the aqueous layer again with ethyl acetate.
o Combine the organic extracts and dry over anhydrous sodium sulfate.
« Filter the solution to remove the drying agent.

o Concentrate the filtrate in vacuo to yield N-acetyl-L-cysteine methyl ester as a white
crystalline solid.

Purification: The crude product can be further purified by recrystallization from a suitable
solvent system, such as diethyl ether/petroleum ether, to obtain a product with higher purity.[4]

Mechanism of Action and Signaling Pathways

The biological effects of N-acetyl-L-cysteine methyl ester are largely attributed to its
intracellular conversion to N-acetyl-L-cysteine and subsequently L-cysteine, a precursor to the
major endogenous antioxidant, glutathione (GSH).[1][2][3] The increased lipophilicity of the
methyl ester facilitates its passage across cell membranes.

The primary mechanisms of action include:

» Replenishment of Intracellular Glutathione: By providing L-cysteine, it boosts the synthesis of
GSH, which is crucial for detoxifying reactive oxygen species (ROS) and other electrophilic
species.[11]

o Direct ROS Scavenging: The thiol group of cysteine can directly scavenge free radicals.[11]
[12]

e Modulation of Inflammatory Pathways: It has been shown to inhibit the activation of redox-
sensitive transcription factors such as NF-kB, which plays a key role in the inflammatory
response.[13]

e Regulation of Cell Survival and Apoptosis: It can influence cell survival pathways, such as
the PI3K/Akt and mTOR pathways, and inhibit apoptosis.[14][15]
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e Production of Hydrogen Sulfide (HzS): Recent evidence suggests that NAC and its
derivatives can be converted to HzS, a signaling molecule with cytoprotective effects.[12][16]

Signaling Pathways
1. Nrf2-Mediated Antioxidant Response
N-acetyl-L-cysteine and its derivatives can activate the Nrf2-ARE (Nuclear factor erythroid 2-

related factor 2 - Antioxidant Response Element) pathway, a critical cellular defense
mechanism against oxidative stress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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